Cas no 439924-29-5 ((1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile)

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile structure
439924-29-5 structure
Product Name:(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
CAS No:439924-29-5
MF:C11H19N
MW:165.27526307106
CID:327280
PubChem ID:11228991
Update Time:2025-04-19

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
    • (1R,2S,5R)-(-)-MENTHYL CYANIDE
    • (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile
    • Cyclohexanecarbonitrile,5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-
    • 475285-30-4
    • MFCD11974019
    • DTXSID40459371
    • (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXANE-1-CARBONITRILE
    • AKOS006344567
    • Rel-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
    • BB 0260369
    • 439924-29-5
    • (-)-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane carbonitrile
    • Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)- (9CI)
    • 2-Isopropyl-5-methyl-cyclohexanecarbonitrile
    • Inchi: 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10+,11+/m1/s1
    • InChI Key: AWVUYKHSNNYPOX-VWYCJHECSA-N
    • SMILES: N#C[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

  • Exact Mass: 165.15200
  • Monoisotopic Mass: 165.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.21838

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Security Information

  • HazardClass:IRRITANT

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile Pricemore >>

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